Cas no 853645-66-6 (3,5-Dibromo-2-iodothiophenen)

3,5-Dibromo-2-iodothiophene is a halogenated thiophene derivative widely utilized as a versatile intermediate in organic synthesis and materials science. Its distinct molecular structure, featuring bromine and iodine substituents, enables selective functionalization, making it valuable for constructing complex heterocyclic compounds. This compound is particularly useful in cross-coupling reactions, such as Suzuki or Stille couplings, due to the reactivity of its halogen groups. Additionally, it serves as a precursor for conjugated polymers and electronic materials, where precise halogen placement enhances optoelectronic properties. High purity and stability under standard conditions further contribute to its reliability in research and industrial applications.
3,5-Dibromo-2-iodothiophenen structure
3,5-Dibromo-2-iodothiophenen structure
Product Name:3,5-Dibromo-2-iodothiophenen
CAS No:853645-66-6
MF:C4HBr2IS
MW:367.83
CID:5084362
Update Time:2025-10-30

3,5-Dibromo-2-iodothiophenen Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-2-iodothiophenen
    • Inchi: 1S/C4HBr2IS/c5-2-1-3(6)8-4(2)7/h1H
    • InChI Key: IMEJRNMJNBVXEF-UHFFFAOYSA-N
    • SMILES: S1C(Br)=CC(Br)=C1I

3,5-Dibromo-2-iodothiophenen Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB604451-250mg
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abcr
AB604451-1g
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AB604451-10g
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€2065.30 2024-07-19
Aaron
AR023SVN-250mg
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3,5-Dibromo-2-iodothiophenen Suppliers

Amadis Chemical Company Limited
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(CAS:853645-66-6)3,5-Dibromo-2-iodothiophenen
Order Number:A1216944
Stock Status:in Stock
Quantity:10g/5g/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:51
Price ($):1224/734/228
Email:sales@amadischem.com

Additional information on 3,5-Dibromo-2-iodothiophenen

Recent Advances in the Application of 3,5-Dibromo-2-iodothiophene (CAS: 853645-66-6) in Chemical Biology and Pharmaceutical Research

3,5-Dibromo-2-iodothiophene (CAS: 853645-66-6) is a halogenated thiophene derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates and functional materials. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable advancements involves the use of 3,5-Dibromo-2-iodothiophene as a building block for the synthesis of thiophene-based small molecules with potent inhibitory activity against specific kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising anti-cancer properties by targeting aberrant signaling pathways in tumor cells. The researchers utilized a combination of computational modeling and high-throughput screening to optimize the structure-activity relationship (SAR) of these derivatives, leading to the identification of several lead compounds with nanomolar potency.

In addition to its applications in drug discovery, 3,5-Dibromo-2-iodothiophene has also been employed in the development of advanced materials for biomedical applications. For instance, a recent study in Advanced Materials reported the incorporation of this compound into conjugated polymers for use in biosensors. The unique electronic properties of the thiophene ring, combined with the halogen substituents, enabled the creation of highly sensitive and selective sensors for detecting biomarkers associated with neurodegenerative diseases.

Another area of research where 3,5-Dibromo-2-iodothiophene has shown promise is in the field of antimicrobial agents. A 2022 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel thiophene-based analogs with broad-spectrum activity against drug-resistant bacterial strains. The study revealed that the iodine and bromine substituents played a critical role in enhancing the compounds' binding affinity to bacterial targets, thereby improving their efficacy.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 3,5-Dibromo-2-iodothiophene derivatives. Recent efforts have focused on developing more efficient and sustainable synthetic routes, as highlighted in a 2023 review article in Green Chemistry. The authors emphasized the importance of minimizing the use of hazardous reagents and reducing waste generation during the synthesis process, aligning with the growing demand for environmentally friendly practices in pharmaceutical manufacturing.

In conclusion, 3,5-Dibromo-2-iodothiophene (CAS: 853645-66-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its unique physicochemical properties, makes it a promising candidate for the development of novel therapeutics and functional materials. Future research is expected to further explore its potential in addressing unmet medical needs and advancing the field of precision medicine.

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Amadis Chemical Company Limited
(CAS:853645-66-6)3,5-Dibromo-2-iodothiophenen
A1216944
Purity:99%/99%/99%
Quantity:10g/5g/1g
Price ($):1224/734/228
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